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Compound of Interest

Compound Name: Ethanol-13C2

Cat. No.: B3068663

An In-depth Guide to the Commercial Availability, and Application of Doubly Labeled Ethanol in
Metabolic Research

For researchers, scientists, and drug development professionals, understanding the metabolic
fate of xenobiotics and their potential interactions with common substances like ethanol is
paramount. Stable isotope-labeled compounds are invaluable tools in these investigations, and
Ethanol-13C2 ([13CH3][13CH2]OH) offers a precise method for tracing the metabolic
pathways of ethanol. This technical guide provides a comprehensive overview of the
commercial suppliers of Ethanol-13C2, detailed experimental protocols for its use in metabolic
studies, and a discussion of its applications in drug development.

Commercial Availability and Supplier Specifications

Ethanol-13C2 is available from several reputable suppliers of stable isotopes. The products
are typically characterized by high isotopic and chemical purity, making them suitable for
sensitive analytical techniques such as mass spectrometry (MS) and nuclear magnetic
resonance (NMR) spectroscopy. Below is a summary of commercially available Ethanol-13C2.
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Isotopic
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Aldrich
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Isotope Ethanol (1,2- -
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Laboratories, 13C2, 99%)
Inc.
Eurisotop (a ETHANOL 0.5¢,
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CIL) 99%) demand
Ethanol-
CP Lab ] ) .
13C2, min99  70753-79-6 min 99% Not specified 250 mg
Safety
atom% 13C
Santa Cruz _
) - - Inquire for
Biotechnolog Ethanol-13C2  70753-79-6 Not specified Not specified o
availability
y
Medical Inquire for Inquire for Inquire for
Ethanol-13C2  70753-79-6 o o o
Isotopes, Inc. specifications  specifications  availability
Not directly
) listed, but
Omicron
) ) offers custom
Biochemicals, ] - Custom Custom Custom
synthesis of
Inc.
13C labeled
compounds.
IsoLife Not directly - Custom Custom Custom
listed, but
offers custom
synthesis of
13C labeled
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products.

Metabolic Pathways of Ethanol

The metabolism of ethanol in the body primarily occurs in the liver through oxidative pathways.
Understanding these pathways is crucial for designing and interpreting metabolic tracing
studies using Ethanol-13C2. The primary enzymatic reactions involve alcohol dehydrogenase
(ADH) and aldehyde dehydrogenase (ALDH). A secondary pathway, the microsomal ethanol-
oxidizing system (MEOS), becomes more significant with chronic alcohol consumption.[1][2]

The metabolic cascade is as follows:

» Ethanol to Acetaldehyde: In the cytoplasm of hepatocytes, ADH oxidizes ethanol to
acetaldehyde, a toxic intermediate. This reaction requires nicotinamide adenine dinucleotide
(NAD+) as a cofactor.[3][4]

o Acetaldehyde to Acetate: Acetaldehyde is then rapidly converted to acetate in the
mitochondria by ALDH. This step also utilizes NAD+.[3][4]

o Acetate to Acetyl-CoA: Acetate can then be converted to acetyl-CoA, which can enter the
citric acid cycle or be used in fatty acid synthesis.

The MEOS pathway, primarily involving the cytochrome P450 enzyme CYP2EL, also oxidizes
ethanol to acetaldehyde, particularly at higher ethanol concentrations.[1][2]

Below is a diagram illustrating the primary ethanol metabolism pathway.
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Caption: Primary metabolic pathway of Ethanol-13C2.

Experimental Protocols

The use of Ethanol-13C2 in metabolic studies requires careful experimental design and
execution. The following sections provide detailed methodologies for in vivo administration and
subsequent analysis of labeled metabolites by mass spectrometry and NMR spectroscopy.

In Vivo Administration and Sample Collection

This protocol outlines the steps for administering Ethanol-13C2 to a model organism and
collecting biological samples for analysis.

Materials:

o Ethanol-13C2

 Sterile saline solution (0.9% NaCl)

e Animal model (e.g., mouse, rat)

o Gavage needles or infusion pump

» Blood collection tubes (e.g., EDTA-coated)

e Centrifuge
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 Liquid nitrogen or dry ice
e -80°C freezer
Procedure:

o Preparation of Dosing Solution: Prepare a sterile solution of Ethanol-13C2 in saline at the
desired concentration. The concentration will depend on the specific research question and
the animal model being used.

e Animal Preparation: Acclimate the animals to the experimental conditions. Depending on the
study design, animals may be fasted to achieve a metabolic steady state.

o Administration: Administer the Ethanol-13C2 solution to the animals. This can be done via
oral gavage for studies mimicking alcohol consumption or via intravenous infusion for precise
control over blood alcohol concentration.

e Blood Sampling: Collect blood samples at predetermined time points post-administration. For
example, samples can be taken at 0, 15, 30, 60, 120, and 240 minutes.

e Plasma/Serum Separation: Immediately after collection, centrifuge the blood samples to
separate plasma or serum.

o Tissue Collection: At the end of the experiment, euthanize the animals and rapidly collect
tissues of interest (e.g., liver, brain, adipose tissue).

e Quenching Metabolism: Immediately freeze the plasma/serum and tissue samples in liquid
nitrogen or on dry ice to quench all metabolic activity.

o Storage: Store all samples at -80°C until analysis.

The following diagram illustrates a general workflow for an in vivo Ethanol-13C2 tracing
experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Ethanol-13C2: A Technical Guide for Researchers in
Drug Development]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3068663#commercial-suppliers-and-availability-of-
ethanol-13c2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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